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Compound of Interest

Compound Name: 2-(Benzylimino)aceticacid

Cat. No.: B15249125 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-(Benzylimino)acetic acid (CAS 17136-36-6). The following

procedures are designed for researchers, scientists, and professionals in drug development to

ensure safe laboratory operations.

Hazard Assessment and Personal Protective Equipment
(PPE)
While some safety data sheets (SDS) for 2-(Benzylimino)acetic acid indicate that it is not

classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard,

it is crucial to adhere to standard laboratory safety practices.[1] The GHS classification for this

compound has shown some inconsistencies across different suppliers; therefore, treating it with

a degree of caution is recommended.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale

Eye Protection

Chemical safety goggles or

glasses. A face shield may be

required for splash hazards.

Protects eyes from potential

splashes or contact with the

solid material.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents direct skin contact

with the substance.

Skin and Body Protection
Laboratory coat. Long-sleeved

clothing is recommended.

Minimizes the risk of skin

exposure.

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation. If dust

formation is significant, a

NIOSH/MSHA-approved

respirator with a particle filter

may be used.[1]

Ensures respiratory safety in

case of aerosolization or dust

generation.

Operational and Handling Protocols
Proper handling and storage are critical to maintaining a safe laboratory environment. Always

work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form to avoid dust formation.

Step-by-Step Handling Procedure:

Preparation: Ensure the work area is clean and uncluttered. Confirm that an eyewash station

and safety shower are readily accessible.

Personal Protective Equipment: Don the recommended PPE as detailed in the table above

before handling the chemical.

Weighing and Transfer: Handle the solid material carefully to minimize dust generation. Use

appropriate tools for transfer (e.g., spatula).

Solution Preparation: When dissolving, add the solid to the solvent slowly. If using water, be

aware that solubility may require sonication.
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Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

equipment and the work area to prevent cross-contamination.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep in a dark place, under an inert atmosphere, at room temperature.

Disposal Plan
Dispose of 2-(Benzylimino)acetic acid and any contaminated materials in accordance with

local, state, and federal regulations.

Waste Disposal Procedure:

Waste Collection: Collect waste material in a clearly labeled, sealed container. Do not mix

with incompatible waste streams.

Surplus and Non-recyclable Solutions: Offer surplus and non-recyclable solutions to a

licensed disposal company.

Contaminated Packaging: Dispose of contaminated packaging as unused product, following

the same waste disposal protocols.

Empty Containers: Thoroughly rinse empty containers. The first rinse should be collected

and disposed of as hazardous waste.[2] After rinsing, the container can be disposed of

according to institutional guidelines.

Spill Management
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

Spill Cleanup Protocol:

Evacuate: Evacuate unnecessary personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For a solid spill, sweep up the material and place it into a suitable container for

disposal. Avoid generating dust.[1] For a liquid spill, absorb it with an inert material (e.g.,

sand, vermiculite) and place it in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Personal Protective Equipment: Wear the appropriate PPE, including respiratory protection if

necessary, during the entire cleanup process.

Quantitative Data Summary
There is limited specific quantitative toxicity data available for 2-(Benzylimino)acetic acid. The

following table is based on general information for related acetic acid compounds and should

be used as a precautionary reference.

Parameter Value Species Reference

Melting Point 210 °C / 410 °F Not Applicable [1]

Molecular Weight 165.19 g/mol Not Applicable [3]

Experimental Workflow and Safety Logic
The following diagrams illustrate the procedural flow for safely handling 2-(Benzylimino)acetic

acid.
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Caption: Workflow for Handling 2-(Benzylimino)acetic acid.
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Caption: Spill Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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